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Cat. No.: B149321

Gypsogenic Acid: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gypsogenic acid, a pentacyclic triterpenoid derivative of oleanolic acid, is a naturally occurring
compound found in various plant species, notably within the Caryophyllaceae family. It is
recognized for its diverse biological activities, including antibacterial, trypanocidal, and cytotoxic
effects against several cancer cell lines. This technical guide provides a detailed overview of
the physical and chemical properties of gypsogenic acid, standardized experimental protocols
for its extraction and biological evaluation, and an examination of its potential mechanism of
action in inducing apoptosis. This document is intended to serve as a comprehensive resource
for researchers and professionals engaged in natural product chemistry, pharmacology, and
drug discovery.

Physicochemical Properties

Gypsogenic acid is a white crystalline solid. Its fundamental physical and chemical properties
are summarized in the tables below, providing a foundational dataset for experimental design
and computational modeling.
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Table 1: General and Physical Properties of Gypsogenic

Acid
Property Value Source(s)
Molecular Formula C30H4605 [11[2][3]
Molecular Weight 486.68 g/mol [1112][3]
CAS Number 5143-05-5 [1][2][3]
Appearance Solid powder [2]
Melting Point >300 °C (decomposes) [1]
Boiling Point 619.2 £ 55.0 °C (Predicted)
pKa 4.48 + 0.70 (Predicted) [1]

Table 2: Solubility Profile of Gypsogenic Acid

Solvent Solubility Source(s)
DMSO Slightly soluble [1]
Methanol Slightly soluble [1]

Spectroscopic Data

The structural elucidation of gypsogenic acid has been accomplished through various
spectroscopic techniques. Below is a summary of the key spectroscopic data.

Table 3: Spectroscopic Data for Gypsogenic Acid
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Technique

Key Peaks/Signals

1H-NMR (400 MHz, CDsOD)

The spectrum shows characteristic signals for a

pentacyclic triterpenoid structure.

13C-NMR (100.6 MHz, CDsOD)

The spectrum confirms the presence of 30
carbon atoms, including those of the olean-12-
ene backbone, two carboxylic acid groups, and
a hydroxyl group.

Mass Spectrometry (ESI-MS)

The high-resolution mass spectrum provides the

exact mass, confirming the molecular formula.

Infrared (IR) Spectroscopy

The IR spectrum displays characteristic
absorption bands for hydroxyl (-OH), carboxylic
acid (C=0 and -OH), and carbon-carbon double

bond (C=C) functional groups.

Note: Detailed, tabulated NMR chemical shifts and a comprehensive list of MS fragmentation

patterns and IR absorption frequencies for gypsogenic acid are not consistently available in

the public domain and represent a gap in the current literature.

Experimental Protocols

This section provides detailed methodologies for the extraction and isolation of gypsogenic

acid from plant material and a standard protocol for assessing its cytotoxic activity.

Extraction and Isolation of Gypsogenic Acid from

Gypsophila trichotoma

This protocol is adapted from a published method for the isolation of gypsogenic acid.
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Air-dried powdered roots of
Gypsophila trichotoma (740 g)

'@ive extraction with 80% methanol

@aporaﬁon of @

Successive partitioning with:
1. Dichloromethane (CH2Cl2)
2. Ethyl acetate (EtOAC)
3. n-Butanol (n-BuOH)

n-Butanol fraction

Column Chromatography (Diaion HP-20)
Eluent: H20/MeOH gradient (100:0 - 0:100)

Flash Chromatography (Silica gel)
Eluent: CH2Cl2/MeOH/H20 (18:11:1)

@sogemc Acid (50 mg)

Click to download full resolution via product page

Caption: A potential intrinsic apoptosis pathway modulated by triterpenoids.
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Conclusion

Gypsogenic acid is a promising natural product with documented biological activities that
warrant further investigation for its therapeutic potential. This guide provides a centralized
resource of its known physicochemical properties and standardized protocols to facilitate
ongoing and future research. Key areas for future investigation include the complete
elucidation of its spectroscopic profile, a more detailed characterization of its solubility in
various pharmaceutically relevant solvents, and a definitive determination of its molecular
mechanism of action in inducing cancer cell death. Such studies will be crucial for the potential
development of gypsogenic acid and its derivatives as novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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